potassium;4-[3-(6-oxo-3H-purin-9-yl)propanoylamino]benzoate

Specification

• Description: Leteprinim is a nootropic and neuroprotective agent and a derivative of hypoxanthine. Leteprinim (10 and 100 µM) enhances nerve growth factor induced neurite growth in PC12 cells and increases the production of synaptophysin when used at concentrations ranging from 5 to 100 ng/ml. It enhances working memory in a win-shift T-maze test in young mice and reduces time delay-induced working memory errors in old mice with mild or moderate, but not severe, age-induced memory deficits when administered at a dose of 30 mg/kg. In a rat model of spinal crush injury, leteprinim (60 mg/kg per day for 21 days) reduces impairments in locomotor function and reduces increases in the amount of necrotic tissue and the number of reactive astrocytes in the spinal cord. It reduces hypoxia-induced decreases in neuronal density in the hippocampal CA1, CA3, and dentate gyrus regions and decreases the number of caspase-3 and TUNEL-positive cells in the hippocampus and prefrontal and parietal cortices in neonatal rats when administered at a dose of 60 mg/kg.
• CAS No.: 192564-13-9
• Molecular Formula: C15H12KN5O4
• Molecular Weight: 365.38 g/mol
• IUPAC Name: potassium;4-[3-(6-oxo-1H-purin-9-yl)propanoylamino]benzoate
• Standard InChI: InChI=1S/C15H13N5O4.K/c21-11(19-10-3-1-9(2-4-10)15(23)24)5-6-20-8-18-12-13(20)16-7-17-14(12)22;/h1-4,7-8H,5-6H2,(H,19,21)(H,23,24)(H,16,17,22);/q;+1/p-1
• Standard InChI Key: MICLTPPSCUXHJT-UHFFFAOYSA-M
• Isomeric SMILES: C1=CC(=CC=C1C(=O)[O-])NC(=O)CCN2C=NC3=C2NC=NC3=O.[K+]
• SMILES: C1=CC(=CC=C1C(=O)[O-])NC(=O)CCN2C=NC3=C2NC=NC3=O.[K+]
• Canonical SMILES: C1=CC(=CC=C1C(=O)[O-])NC(=O)CCN2C=NC3=C2N=CNC3=O.[K+]